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Compound of Interest

3-(Chloromethyl)-4-
Compound Name:
ethoxybenzaldehyde

Cat. No.: B8745514

Get Quote

Executive Summary
3-(Chloromethyl)-4-ethoxybenzaldehyde (C10H11CIOz2) is a high-value bifunctional building

block used primarily in the synthesis of pharmaceutical intermediates requiring a benzyl linker
with an orthogonal aldehyde handle.

Critical Sourcing Intelligence:

o Market Status: This compound is rarely available as a bulk "off-the-shelf" catalog item due to
the hydrolytic instability of the chloromethyl group.

e Procurement Strategy: It is classified as a "Make-on-Demand" (MOD) chemical.[1]
Researchers should not expect immediate dispatch; lead times typically range from 2—4
weeks for fresh synthesis.

¢ Primary Risk: Hydrolysis to the corresponding benzyl alcohol during storage or transit.
Mandatory QC upon receipt is required.

Chemical Identity & Technical Profile
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Specification

Chemical Name

3-(Chloromethyl)-4-ethoxybenzaldehyde

Note: Often unlisted or confused with isomers.

CAS Number o
Use PubChem CID: 329827003 for verification.
Molecular Formula C10H11CIO2
Molecular Weight 198.65 g/mol
White to off-white crystalline solid (low melting
Appearance .
point)
- Soluble in DCM, THF, Ethyl Acetate. Reacts with
Solubility ]
protic solvents (MeOH, Water).
- High Risk. Moisture sensitive. Hydrolyzes to 3-
Stability

(hydroxymethyl)-4-ethoxybenzaldehyde.

Sourcing Intelligence: Suppliers & Price Analysis

Because this compound is unstable, "In-Stock” labels are often inaccurate. The market

operates on a Custom Synthesis model.

led lier Ti

. Pricing
) ] Recommended Estimated ]
Tier Supplier Type . Estimate
Vendors Lead Time
(USD)*
Building Block Enamine, Combi-
, o $450 - $700 (per
Tier 1 Specialists (Best  Blocks, 2—-3 Weeks 59)
for <109) ChemScene J
_ Catalog MolPort, $600 - $900 (per
Tier 2 3-5 Weeks
Aggregators eMolecules 59)
_ Bulk Custom WuXi AppTec, $2,500 -
Tier 3 8-12 Weeks
Synthesis (>1kg)  Pharmaron $4,000/kg
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*Prices are estimates based on 2024-2025 market data for substituted benzyl chlorides. High

volatility exists due to raw material costs.

The "Make vs. Buy" Decision Matrix

Before ordering, evaluate your internal capacity. If you need >50g, in-house synthesis is often

more cost-effective and ensures higher purity.

Need 3-(Chloromethyl)-4-ethoxybenzaldehyde

Quantity Required?

<10 grams

> 50 grams

:

Check Enamine/Combi-Blocks
(Fresh Batch Only)

/

Place Order
Request H-NMR <48hrs before ship

N

In-House Synthesis

(Chloromethylation)

QC: Check 4.6 ppm (CH2CI)
vs 4.4 ppm (CH20H)

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing vs. synthesizing unstable benzyl chlorides.
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Synthesis & Manufacturing (The "Self-Validating"
Protocol)

If commercial stock is degraded or unavailable, the following protocol is the industry standard
for generating high-purity material. This method relies on the Blanc Chloromethylation reaction.

Reaction Scheme

Precursor: 4-Ethoxybenzaldehyde Reagents: Paraformaldehyde, Concentrated HCI, ZnClz
(Catalyst) Solvent: Anhydrous Ether or Dichloromethane

Step-by-Step Methodology

e Setup: Flame-dry a 250mL round-bottom flask. Purge with Argon.
» Dissolution: Dissolve 4-ethoxybenzaldehyde (10.0 g) in 50 mL of dry DCM.
o Activation: Add anhydrous ZnClz (1.5 eq). The solution may turn slightly yellow.

o Chloromethylation: Add Paraformaldehyde (1.5 eq). Bubble dry HCI gas (generated by
dripping H2SOa4 onto NacCl) through the solution for 2 hours at 0°C. Caution: Exothermic.

e Monitoring: Monitor by TLC (Hexane/EtOAc 8:2). Look for the appearance of a less polar
spot.

o Workup (Critical for Stability):

Pour onto crushed ice.

o

[¢]

Extract rapidly with cold DCM.

o

Wash with cold saturated NaHCOs (neutralize acid immediately to prevent polymerization).

[e]

Dry over MgSOa4 and concentrate in vacuo at <30°C.

 Purification: Recrystallize immediately from dry Hexane/Ether. Do not perform column
chromatography on silica gel as the acidity of silica causes hydrolysis.
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Quality Control & Validation

Trust nothing without data. The primary failure mode is hydrolysis.
The "Self-Validating” QC Checklist:
 1H-NMR (CDCls):

o Target Signal: Singlet at ~4.60 ppm (2H, -CH2Cl).

o Impurity Signal: Singlet at ~4.45 ppm (2H, -CH20H).

o Validation: Integration of Impurity must be <5%.

» Visual Inspection: Material should be a white crystalline solid. Yellowing or "gumming"
indicates polymerization or HCI| degradation.

e Functional Test: React a small aliquot with a secondary amine (e.g., morpholine) in DCM.
Complete conversion to the tertiary amine confirms the active electrophile is present.

Synthetic Utility & Reactivity Profile[2]

This molecule is a "Linchpin® intermediate. It connects two distinct chemical domains via
orthogonal reactivity.

3-(Chloromethyl)-4-ethoxybenzaldehyde

Aldehyde (-CHO) Chloromethyl (-CH2CI)
Reactivity Reactivity

Reductive Amination Wittig Reaction N/O/S-Alkylation Arbuzov Reaction
(Target: Amines) (Target: Alkenes) (Target: Heterocycles) (Target: Phosphonates)

Click to download full resolution via product page
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Figure 2: Orthogonal reactivity map. The chloromethyl group is highly electrophilic and should
usually be reacted first or protected if basic conditions are required for the aldehyde.

Safety & Handling (HSE)
e Lachrymator: Benzyl chlorides are potent tear agents. Handle only in a fume hood.
» Corrosive: Causes severe skin burns.

o Storage: Store under Nitrogen/Argon at -20°C. Store over activated molecular sieves if
possible to scavenge moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. MADE Building Blocks - Enamine [enamine.net]
e 2. chemimpex.com [chemimpex.com]

e 3. Combi-Blocks [combi-blocks.com]
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o 4. Asimple and efficient synthesis of N-[3-chloro-4-(4-chlorophenoxy)-phenyl]-2-hydroxy-3,5-
diiodobenzamide, rafoxanide - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Strategic Sourcing and Technical Utilization of 3-
(Chloromethyl)-4-ethoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8745514/docs#strategic-sourcing-and-technical-
utilization-of-3-chloromethyl-4-ethoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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